Cas no 32461-94-2 ( )
structure
Product Name:
CAS No:32461-94-2
MF:C14H28N2S2
MW:288.5155210495
CID:916960
PubChem ID:3032897
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N,N'-dihexylethanedithioamide
- AC1MHUXE
- BRN 2367689
- N,N'-Dihexyl-dithiooxamid
- N,N'-Di-n-hexyldithiooxamide
- NSC519350
- OXAMIDE, N,N'-DIHEXYLDITHIO-
- Oxamide,N'-dihexyldithio-
- USAF MK-45
- Ethanedithioamide,N'-dihexyl-
- Ethanedithioamide, N,N'-dihexyl-
- DTXSID90186201
- ETHANEDITHIOAMIDE, N1,N2-DIHEXYL-
- NSC-519350
- SCHEMBL11410599
- YA7MQ28HWE
- NSC 519350
- 32461-94-2
- N1,N2-DIHEXYLETHANEDITHIOAMIDE
- UNII-YA7MQ28HWE
-
-
- Inchi: 1S/C14H28N2S2/c1-3-5-7-9-11-15-13(17)14(18)16-12-10-8-6-4-2/h3-12H2,1-2H3,(H,15,17)(H,16,18)
- InChI Key: VVCNSLBJUGLILN-UHFFFAOYSA-N
- SMILES: S=C(C(NCCCCCC)=S)NCCCCCC
Computed Properties
- Exact Mass: 288.16964
- Monoisotopic Mass: 288.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- Density: 1.004
- Boiling Point: 370.2°C at 760 mmHg
- Flash Point: 177.7°C
- Refractive Index: 1.529
- PSA: 24.06
- LogP: 4.76280
Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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